Cas no 905780-82-7 (2-{4-amino-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-2-(trifluoromethyl)phenylacetamide)

• Product Name: 2-{4-amino-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-2-(trifluoromethyl)phenylacetamide
• CAS No: 905780-82-7
• MF: C₁₅H₁₂F₃N₅OS₂
• MW: 399.413889884949
• CID: 5494054
• PubChem ID: 7272877
• Update Time: 2025-05-19

2-{4-amino-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-2-(trifluoromethyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• F2649-0304
• 2-((4-amino-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-yl)thio)-N-(2-(trifluoromethyl)phenyl)acetamide
• STL452580
• AKOS008313138
• 905780-82-7
• 2-[(4-amino-5-thiophen-2-yl-1,2,4-triazol-3-yl)sulfanyl]-N-[2-(trifluoromethyl)phenyl]acetamide
• 2-{[4-amino-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-[2-(trifluoromethyl)phenyl]acetamide
• 2-{4-amino-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-2-(trifluoromethyl)phenylacetamide

• Inchi： 1S/C15H12F3N5OS2/c16-15(17,18)9-4-1-2-5-10(9)20-12(24)8-26-14-22-21-13(23(14)19)11-6-3-7-25-11/h1-7H,8,19H2,(H,20,24)
• InChI Key： SWOPCXJULWJCGO-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC=CC=1C(F)(F)F)=O)C1=NN=C(C2=CC=CS2)N1N

Computed Properties

• Exact Mass: 399.04353686g/mol
• Monoisotopic Mass: 399.04353686g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 139Ų

Additional information on 2-{4-amino-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-2-(trifluoromethyl)phenylacetamide

Comprehensive Analysis of 2-{4-amino-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-2-(trifluoromethyl)phenylacetamide (CAS No. 905780-82-7)

The compound 2-{4-amino-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-2-(trifluoromethyl)phenylacetamide (CAS No. 905780-82-7) is a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a thiophene ring and a trifluoromethylphenyl group, makes it a subject of interest for scientists exploring novel bioactive molecules. This article delves into its properties, applications, and relevance to current trends in drug discovery and material science.

One of the most searched questions in the field of medicinal chemistry is: "What are the applications of triazole derivatives in drug development?" The 1,2,4-triazole moiety in this compound is a key pharmacophore, known for its antimicrobial, antifungal, and anti-inflammatory properties. Researchers are particularly interested in how the thiophen-2-yl and trifluoromethylphenyl groups enhance its bioactivity, making it a candidate for targeting resistant pathogens or chronic diseases.

In the context of agrochemical innovation, CAS No. 905780-82-7 has garnered attention due to the rising demand for eco-friendly pesticides. The sulfanyl linkage in its structure suggests potential as a scaffold for developing crop protection agents. With global concerns about food security and sustainable agriculture, this compound aligns with the search for "green chemistry solutions in pest control."

From a synthetic chemistry perspective, the incorporation of a trifluoromethyl group is a hot topic, as highlighted by frequent searches like "How does fluorination improve drug bioavailability?" The CF3 group in this molecule likely enhances its metabolic stability and membrane permeability, traits critical for optimizing pharmacokinetics in drug candidates. Computational studies on similar compounds suggest that the acetamide fragment could further modulate binding affinity to biological targets.

Another trending discussion revolves around "AI-driven drug discovery and heterocyclic compounds." The structural complexity of 2-{4-amino-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-2-(trifluoromethyl)phenylacetamide makes it an ideal candidate for machine learning models predicting bioactivity. Its heterocyclic cores (triazole and thiophene) are frequently explored in virtual screening libraries, addressing queries such as "Which heterocycles are promising for kinase inhibitors?"

Environmental and regulatory considerations also play a role in its research trajectory. While not classified as hazardous, its degradation pathways and ecotoxicity profile remain under investigation, responding to searches like "Biodegradability of fluorinated organic compounds." This aligns with the broader shift toward sustainable chemical design in academia and industry.

In summary, CAS No. 905780-82-7 represents a multifaceted tool for researchers tackling challenges in healthcare, agriculture, and computational chemistry. Its design leverages cutting-edge trends—fluorination, heterocyclic diversity, and molecular hybridization—to address pressing global needs. As scientific databases expand with studies on this compound, its role in next-generation innovations will undoubtedly grow.